Cas no 2757896-06-1 (2-(5-Ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate)
2-(5-Ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- 2757896-06-1
- 2-(5-ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate
- EN300-37153379
- 2-(5-Ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate
-
- Inchi: 1S/C17H24O4S/c1-6-17(5)12-11-15(20-17)16(3,4)21-22(18,19)14-9-7-13(2)8-10-14/h6-10,15H,1,11-12H2,2-5H3
- InChI Key: XSPXKSGEVPMUDI-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC(C)(C)C1CCC(C=C)(C)O1
Computed Properties
- Exact Mass: 324.13953042g/mol
- Monoisotopic Mass: 324.13953042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 61Ų
2-(5-Ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37153379-0.05g |
2-(5-ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate |
2757896-06-1 | 95.0% | 0.05g |
$323.0 | 2025-03-18 | |
| Enamine | EN300-37153379-0.1g |
2-(5-ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate |
2757896-06-1 | 95.0% | 0.1g |
$339.0 | 2025-03-18 | |
| Enamine | EN300-37153379-0.25g |
2-(5-ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate |
2757896-06-1 | 95.0% | 0.25g |
$354.0 | 2025-03-18 | |
| Enamine | EN300-37153379-0.5g |
2-(5-ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate |
2757896-06-1 | 95.0% | 0.5g |
$370.0 | 2025-03-18 | |
| Enamine | EN300-37153379-1.0g |
2-(5-ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate |
2757896-06-1 | 95.0% | 1.0g |
$385.0 | 2025-03-18 | |
| Enamine | EN300-37153379-2.5g |
2-(5-ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate |
2757896-06-1 | 95.0% | 2.5g |
$754.0 | 2025-03-18 | |
| Enamine | EN300-37153379-5.0g |
2-(5-ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate |
2757896-06-1 | 95.0% | 5.0g |
$1115.0 | 2025-03-18 | |
| Enamine | EN300-37153379-10.0g |
2-(5-ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate |
2757896-06-1 | 95.0% | 10.0g |
$1654.0 | 2025-03-18 |
2-(5-Ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 2-(5-Ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate
Introduction to 2-(5-Ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate (CAS No. 2757896-06-1)
2-(5-Ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate, identified by its CAS number 2757896-06-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a sulfonate group and an oxygenated heterocyclic moiety, which together contribute to its unique chemical and biological properties. The structure of this compound incorporates a 4-methylbenzene backbone, which is further functionalized with an alcohol-derived sulfonate ester, linked via an intermediate propan-2-yl chain. The presence of the 5-Ethenyl-5-methyloxolan-2-yl group adds an additional layer of complexity, introducing both alkene and ether functionalities that may influence its reactivity and interaction with biological targets.
The synthesis of such complex molecules often involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. The sulfonate group, in particular, is a key pharmacophore in many drug candidates due to its ability to enhance solubility and binding affinity. In recent years, there has been a growing interest in sulfonate derivatives as they have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 2-(5-Ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate suggests potential applications in these areas, particularly in the development of novel therapeutic agents.
One of the most compelling aspects of this compound is its structural versatility. The combination of the oxygenated heterocycle and the sulfonate ester provides a scaffold that can be modified further to tailor its biological activity. For instance, the ethenyl group could serve as a point of attachment for additional pharmacophores, while the methyl group on the oxolane ring may influence stereoelectronic properties. Such structural features are often exploited in drug design to optimize interactions with biological targets at the molecular level.
In the context of current research, compounds like 2-(5-Ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate are being explored for their potential in modulating enzyme activity and receptor binding. For example, sulfonate-containing molecules have been investigated for their ability to inhibit proteases and kinases, which are critical targets in oncology research. The presence of the 4-methylbenzene moiety may also contribute to favorable pharmacokinetic properties, such as improved metabolic stability and oral bioavailability. These attributes make this compound a promising candidate for further investigation in medicinal chemistry.
The synthesis of this compound may also offer insights into novel synthetic methodologies that could be applied to other complex molecules. The use of 5-Ethenyl-5-methyloxolan-2-yl as a protecting group or intermediate is not common but could provide advantages in multi-step syntheses by allowing selective functionalization at other positions. Additionally, the sulfonation step required to introduce the sulfonate ester could be optimized using modern catalytic approaches, reducing waste and improving efficiency.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive wet-lab experiments. By leveraging molecular modeling techniques, scientists can simulate interactions between 2-(5-Ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate and potential targets such as enzymes or receptors. This approach has accelerated the discovery process for new drug candidates and has helped prioritize compounds for experimental validation.
The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, sulfonate derivatives have been used as herbicides and fungicides due to their ability to disrupt essential biological processes in pests. Similarly, in material science, such molecules may find use as surfactants or additives that enhance material properties through surface modification. The versatility of 2-(5-Ethenyl-5-methyloxolan-2-ylyl)propan - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ---- 4 methylbenzene 1 sulfonate (CAS No. 2757896--06--1) makes it a valuable building block for interdisciplinary research.
In conclusion, 2757896--06--1 represents an intriguing compound with significant potential in pharmaceutical and chemical research. Its unique structural features—combining an oxygenated heterocycle with a sulfonate ester—make it a versatile scaffold for drug discovery and material science applications. As research continues to uncover new synthetic strategies and computational tools for analyzing molecular interactions, 2757896--06--1 may play a crucial role in developing next-generation therapeutics and functional materials.
2757896-06-1 (2-(5-Ethenyl-5-methyloxolan-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)